Cas no 1443349-13-0 ((3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol)

• Product Name: (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol
• CAS No: 1443349-13-0
• MF: C₁₈H₁₆OS
• MW: 280.384043693542
• MDL: MFCD07782448
• CID: 5150931
• Update Time: 2026-03-03

(3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol

• MDL： MFCD07782448
• Inchi： 1S/C18H16OS/c1-13-11-15(18(19)16-9-10-20-12-16)7-8-17(13)14-5-3-2-4-6-14/h2-12,18-19H,1H3
• InChI Key： JLUXKLNOJNECNT-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C2=CC=CC=C2)C(C)=C1)(C1C=CSC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol

Introduction to (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol (CAS No. 1443349-13-0)

(3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol, identified by its CAS number 1443349-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its intricate molecular structure, combines a phenyl ring with a thiophene moiety, making it a promising candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular architecture of (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol consists of a thiophene ring substituted at the 3-position with a methanol group, while the 4-position of the phenyl ring is attached to a methyl group. This unique arrangement imparts distinct electronic and steric properties to the compound, which are highly valuable in medicinal chemistry. The presence of both aromatic and heterocyclic components enhances its potential as a building block for more complex molecules, facilitating the design of drugs with improved pharmacokinetic profiles and target specificity.

In recent years, there has been growing interest in thiophene derivatives due to their diverse biological activities and structural versatility. Research has demonstrated that thiophene-based compounds exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The methanol substituent in (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol further contributes to its reactivity, allowing for further functionalization and derivatization to tailor its biological properties.

One of the most compelling aspects of this compound is its potential application in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways. For instance, studies have shown that thiophene derivatives can interact with protein targets through hydrophobic interactions and hydrogen bonding, making them effective candidates for drug development. The phenyl ring in (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol provides a hydrophobic anchor that can be optimized to enhance binding affinity, while the thiophene moiety offers additional functional sites for modulating activity.

The chemical synthesis of (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol presents both challenges and opportunities. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, advances in catalytic methods and green chemistry have made it possible to streamline these processes, reducing waste and improving efficiency. Recent developments in transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex core structure of this compound.

From a materials science perspective, the unique electronic properties of (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol make it an attractive candidate for applications in organic electronics. Thiophene-based materials are known for their excellent charge transport capabilities, which are essential for devices such as organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs). The incorporation of this compound into these systems could lead to improved performance characteristics, including higher efficiency and longer operational lifetimes.

The pharmaceutical industry has also been exploring the potential of thiophene derivatives as scaffolds for drug discovery. By leveraging computational chemistry techniques such as molecular docking and virtual screening, researchers can rapidly identify analogs of (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol with enhanced biological activity. This approach has already led to several promising candidates entering preclinical development pipelines.

In conclusion, (3-methyl-4-phenylphenyl)-thiophen-3-ylmethanol (CAS No. 1443349-13-0) represents a versatile and multifunctional compound with significant potential across multiple domains of science and technology. Its unique structural features make it an ideal candidate for further exploration in drug development, materials science, and beyond. As research continues to uncover new applications for this compound, its importance is likely to grow even further.